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Compound of Interest

Compound Name: Disodium maleate

Cat. No.: B1238016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antimicrobial properties of maleate, based on

available scientific literature for maleic acid, and discusses its potential efficacy relative to other

established antimicrobial agents. Due to a lack of direct studies on disodium maleate, this

guide leverages data from studies on maleic acid to infer the potential antimicrobial activity of

the maleate anion. It is crucial to note that the antimicrobial effects observed for maleic acid

may differ from those of its disodium salt due to pH and other factors. Further experimental

validation on disodium maleate is warranted.

Comparative Efficacy of Maleic Acid as an
Antimicrobial Agent
Recent studies have highlighted the antimicrobial potential of maleic acid against a range of

microorganisms, including bacteria and fungi. This section compares its performance with other

widely used antimicrobial and chelating agents.

Table 1: Comparative Antimicrobial Activity of Maleic Acid and Other Agents
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Agent(s)
Target
Microorganism

Concentration Exposure Time Outcome

Maleic Acid
Enterococcus

faecalis biofilms
0.88% 30 seconds

100% bacterial

kill[1]

0.11% 2 minutes
100% bacterial

kill[1]

Maleic Acid +

Cetrimide

Enterococcus

faecalis biofilms
0.2% Cetrimide

30 seconds, 1

min, 2 min

100% bacterial

kill at all times[1]

EDTA +

Cetrimide

Enterococcus

faecalis biofilms

15% EDTA +

0.2% Cetrimide
1 minute

100% bacterial

kill[1]

Citric Acid +

Cetrimide

Enterococcus

faecalis biofilms

15% Citric Acid +

0.2% Cetrimide
1 minute

100% bacterial

kill[1]

7% Maleic Acid

E. faecalis, C.

albicans, S.

aureus

7% 0-24 hours

Equivalent

antimicrobial

activity to 17%

EDTA[2]

17% EDTA

E. faecalis, C.

albicans, S.

aureus

17% 0-24 hours

Equivalent

antimicrobial

activity to 7%

Maleic Acid[2]

Apple Vinegar

(contains Maleic

Acid)

Candida species 2,500 µg/mL Not Specified

Minimal

Inhibitory

Concentration

(MIC)[3]

Candida

tropicalis ATCC

13803

10,000 µg/mL Not Specified

Minimal

Fungicidal

Concentration

(MFC)[3]

Other Candida

strains
2,500 µg/mL Not Specified

Minimal

Fungicidal

Concentration

(MFC)[3]
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Experimental Protocols
Detailed methodologies are essential for the replication and validation of scientific findings. The

following protocols are based on the cited studies investigating the antimicrobial properties of

maleic acid.

1. Biofilm Eradication Assay (against Enterococcus faecalis)

This protocol is adapted from the study evaluating the eradication of E. faecalis biofilms.[1]

Biofilm Growth:E. faecalis biofilms are grown in a high-throughput device (MBEC) for 24

hours.

Exposure to Irrigants: The biofilms are then exposed to the test solutions (e.g., maleic acid,

maleic acid with cetrimide) for specific contact times (30 seconds, 1 minute, and 2 minutes).

Assessment of Viability: After exposure, the bacterial viability is assessed to determine the

percentage of bacterial kill. "Eradication" is defined as 100% bacterial kill.

Statistical Analysis: A Student's t-test is used to compare the efficacy of the different irrigant

combinations.

2. Time-Kill Assay (against E. faecalis, C. albicans, and S. aureus)

This protocol is based on the methodology used to compare the antimicrobial efficacy of maleic

acid and EDTA.[2]

Inoculum Preparation: Standardized suspensions of the microbial strains (E. faecalis, C.

albicans, and S. aureus) are prepared.

Exposure: The microbial suspensions are exposed to the test agents (7% maleic acid and

17% EDTA).

Viability Counts: The number of viable microorganisms (colony-forming units per milliliter,

CFU/mL) is determined at various time points (0, 2, 4, 6, 12, and 24 hours).

Data Analysis: The reduction in the microbial population is calculated as the difference in the

log10 CFU/mL from the initial count at 0 hours.
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Microbicidal activity is defined as a reduction of the original inoculum by >3 log10 CFU/mL

(99.9%).

Microbiostatic activity is defined as a reduction of the inoculum by <3 log10 CFU/mL.

Statistical Analysis: Chi-square, Fisher exact, and Friedman tests are used for statistical

analysis.

3. Determination of Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal

Concentration (MFC)

This protocol is derived from the study on the antifungal activity of maleic acid in apple vinegar

against Candida species.[3]

MIC Determination: The microdilution technique is employed. Serial dilutions of the test

substance are prepared in a suitable broth medium (e.g., Sabouraud Dextrose broth for

fungi). Each dilution is inoculated with a standardized suspension of the target

microorganism. The MIC is the lowest concentration of the substance that visibly inhibits

microbial growth after a defined incubation period.

MFC Determination: Following the MIC assay, an aliquot from the wells showing no visible

growth is subcultured onto an appropriate agar medium. The MFC is the lowest

concentration that results in no microbial growth on the subculture, indicating a 99.9% kill of

the initial inoculum.

Visualizing Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Biofilm Eradication Workflow
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Time-Kill Assay Workflow

Potential Mechanism of Action
While the precise antimicrobial mechanism of maleic acid is not fully elucidated in the reviewed

literature, dicarboxylic acids, in general, can exert antimicrobial effects through several

mechanisms.

Potential Antimicrobial Mechanisms
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Potential Mechanisms of Action

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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